Cas no 61137-13-1 (2-Propenoic acid, 2-(1-methoxy-1-methylethoxy)propyl ester)
61137-13-1 structure
Product Name:2-Propenoic acid, 2-(1-methoxy-1-methylethoxy)propyl ester
CAS No:61137-13-1
MF:C10H18O4
MW:202.247523784637
CID:491006
PubChem ID:71399089
Update Time:2025-04-19
2-Propenoic acid, 2-(1-methoxy-1-methylethoxy)propyl ester Chemical and Physical Properties
Names and Identifiers
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- 2-Propenoic acid, 2-(1-methoxy-1-methylethoxy)propyl ester
- 2-(2-methoxypropan-2-yloxy)propyl prop-2-enoate
- 2-[(2-METHOXYPROPAN-2-YL)OXY]PROPYL PROP-2-ENOATE
- DTXSID70820474
- 61137-13-1
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- Inchi: 1S/C10H18O4/c1-6-9(11)13-7-8(2)14-10(3,4)12-5/h6,8H,1,7H2,2-5H3
- InChI Key: NWAOMYMQKBLMCB-UHFFFAOYSA-N
- SMILES: O(C(C)COC(C=C)=O)C(C)(C)OC
Computed Properties
- Exact Mass: 202.12054
- Monoisotopic Mass: 202.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 7
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- PSA: 44.76
2-Propenoic acid, 2-(1-methoxy-1-methylethoxy)propyl ester Related Literature
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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